1-Methyl-2-azabicyclo[2.1.1]hexane

• IUPAC Name: 1-methyl-2-azabicyclo[2.1.1]hexane
• InChI: InChI=1S/C6H11N/c1-6-2-5(3-6)4-7-6/h5,7H,2-4H2,1H3
• InChI Key: MXWAUZMHERJQJE-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C1)CN2
• Molecular Formula: C6H11N
• Molecular Weight: 97.16 g/mol
• CAS RN: 98531-68-1

Description

Synthesis Analysis

Several synthetic methods exist for preparing 1-Methyl-2-azabicyclo[2.1.1]hexane. One notable approach involves the cyclization of amines . For instance, researchers have successfully synthesized it via intramolecular cyclization of suitable precursors. A specific example is the work by G. R. Herzon and colleagues, who reported a synthetic route involving a key cyclization step.

Molecular Structure Analysis

The molecular formula of 1-Methyl-2-azabicyclo[2.1.1]hexane is C~6~H~11~N . Its IUPAC name is 1-methyl-2-azabicyclo[2.1.1]hexane hydrochloride. The compound’s InChI code is: 1S/C6H11N.ClH/c1-6-2-5(3-6)4-7-6;/h5,7H,2-4H2,1H3;1H. The molecular weight is approximately 133.62 g/mol .

Chemical Reactions Analysis

1-Methyl-2-azabicyclo[2.1.1]hexane can participate in various chemical reactions. These include alkylation , acylation , and ring-opening reactions . Researchers have explored its reactivity to create novel derivatives with potential applications in drug discovery and materials science.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Stereochemistry : Research has focused on synthesizing 2-azabicyclo[2.2.0]hexanes and [2.1.1]hexanes, with studies detailing the synthesis of methyl- and phenyl-substituted derivatives, exploring stereoselective formation and rearrangement processes (Krow et al., 2001).

• Substituent Effects on Rearrangement : Substituent-dependent outcomes were observed in bromine-mediated rearrangements of N-(ethoxycarbonyl)-2-azabicyclo[2.2.0]hex-5-enes, highlighting the impact of molecular structure on chemical behavior (Krow et al., 2001).

• Nucleophilic Substitution and Novel Derivatives : Studies have shown successful nucleophilic substitution in the 2-azabicyclo[2.1.1]hexane ring system, paving the way for novel derivatives with a range of functional groups (Malpass et al., 2003).

Medicinal Chemistry and Biological Activity

• Opioid Ligand Development : Research into novel opioid ligands has led to the design of azabicyclo[3.1.0]hexane compounds, with a focus on improving binding affinity and potential therapeutic applications (Lunn et al., 2011).

• Preparation Methods : The preparation of 2-azabicyclo[2.1.1]hexane hydrochloride has been developed, offering insights into scalable production techniques (Liao et al., 2016).

• Asymmetric Preparation Tactics : Methods for the removal of protecting groups in azabicyclo hexane systems have been explored, contributing to advancements in the asymmetric synthesis of such compounds (Wolan et al., 2011).

Chemical Reactions and Transformations

• Rearrangements and Functionalization : Research includes studies on selectfluor and deoxo-fluor-mediated rearrangements, leading to novel methanopyrrolidine alcohols and fluorides (Krow et al., 2004).

• Rearrangement Routes to Derivatives : Investigations into the electrophilic addition-rearrangement of precursors have facilitated the synthesis of carboxy- and hydroxymethyl-2-azabicyclo[2.1.1]hexanes (Krow et al., 2005).

Safety and Hazards

• Safety Data Sheet : Detailed safety information can be found in the MSDS.